Cas no 1245816-09-4 (4-Methyl-1H-indazole-5-boronic acid)

• Product Name: 4-Methyl-1H-indazole-5-boronic acid
• CAS No: 1245816-09-4
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD12028644
• CID: 1026925
• PubChem ID: 44119479
• Update Time: 2025-08-02

4-Methyl-1H-indazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1H-indazol-5-yl)boronic acid
• 4-Methyl-1H-indazol-5-yl-5-boronic acid
• 4-Methyl-1H-indazole-5-boronic acid
• 4-methyl-1H-indazol-5-ylboronic acid
• 5-Borono-4-methyl-1H-indazole
• 1245816-09-4
• EN300-834046
• DS-13657
• SCHEMBL15288440
• J-515693
• AKOS005258657
• DTXSID60657256
• IZIRYCSGUBTOOF-UHFFFAOYSA-N
• SB13617
• (4-methyl-1H-indazol-5-yl)boronicacid
• CS-0006069
• Boronic acid, B-(4-methyl-1H-indazol-5-yl)-
• MFCD12028644
• BCP23488
• A890448
• DB-020972
• AM20050484
• 4-Methyl-1H-indazole-5-boronic acid, AldrichCPR
• 4-Methyl-1H-indazolyl-5-boronic acid

• MDL： MFCD12028644
• Inchi： 1S/C8H9BN2O2/c1-5-6-4-10-11-8(6)3-2-7(5)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： IZIRYCSGUBTOOF-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=NN2)C=1C)O

Computed Properties

• Exact Mass: 176.07600
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.88 g/l) (25 º C),
• PSA: 69.14000
• LogP: -0.44890

4-Methyl-1H-indazole-5-boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： R22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Methyl-1H-indazole-5-boronic acid

Comprehensive Overview of 4-Methyl-1H-indazole-5-boronic acid (CAS No. 1245816-09-4): Properties, Applications, and Industry Insights

4-Methyl-1H-indazole-5-boronic acid (CAS No. 1245816-09-4) is a high-value boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the indazole family, a heterocyclic scaffold known for its bioactivity and versatility in drug discovery. With the growing demand for small-molecule inhibitors and cross-coupling reagents, this boronic acid derivative has gained significant attention in both academic and industrial settings.

The molecular structure of 4-Methyl-1H-indazole-5-boronic acid features a boron-containing functional group at the 5-position of the indazole ring, enabling its participation in Suzuki-Miyaura coupling reactions—a cornerstone of modern C-C bond formation strategies. Researchers frequently search for "indazole boronic acid applications" or "CAS 1245816-09-4 supplier," reflecting its relevance in targeted therapy development and bioconjugation techniques. Its methyl substitution at the 4-position further enhances stability, making it a preferred intermediate for kinase inhibitor design.

In the context of drug discovery trends, 4-Methyl-1H-indazole-5-boronic acid aligns with the rising interest in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. A surge in queries like "boronic acid in cancer research" underscores its role in precision medicine. The compound’s ability to form reversible bonds with biological targets makes it invaluable for enzyme modulation studies, particularly in oncology and inflammatory disease research.

From a synthetic chemistry perspective, this compound exemplifies the convergence of heterocyclic chemistry and organoboron chemistry. Laboratories often seek "indazole-5-boronic acid synthesis" or "1245816-09-4 purity analysis," highlighting its technical importance. Analytical methods such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practice (GMP) standards for high-throughput screening applications.

Beyond pharmaceuticals, 4-Methyl-1H-indazole-5-boronic acid finds niche applications in material science, particularly in the development of organic electronic materials and sensors. Its electron-rich indazole core contributes to charge transport properties, a topic gaining traction in "organic semiconductor design" discussions. This dual utility in life sciences and advanced materials positions it as a multidisciplinary research tool.

Environmental and regulatory considerations are also pivotal. As queries like "green chemistry boronic acids" increase, the compound’s role in atom-efficient synthesis and catalytic cycles becomes prominent. Innovations in solvent-free reactions and biodegradable catalysts further elevate its sustainability profile, aligning with ESG (Environmental, Social, and Governance) goals in chemical manufacturing.

In summary, 4-Methyl-1H-indazole-5-boronic acid (CAS No. 1245816-09-4) represents a critical building block at the intersection of medicinal chemistry, catalysis, and material innovation. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-yield reactions ensure its enduring relevance in scientific and industrial advancements.